Cas no 474706-58-6 ([3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-YL]boronic acid)
474706-58-6 structure
Product Name:[3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-YL]boronic acid
CAS No:474706-58-6
MF:C23H18BF3N2O2
MW:422.207436084747
CID:2670619
PubChem ID:22032227
Update Time:2025-04-21
[3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-YL]boronic acid Chemical and Physical Properties
Names and Identifiers
-
- [3-(TRIFLUOROMETHYL)-1-TRITYL-1H-PYRAZOL-4-YL]BORONIC ACID
- [3-(trifluoromethyl)-1-tritylpyrazol-4-yl]boronic acid
- 474706-58-6
- 3-trifluoromethyl-1-trityl-1H-4-pyrazolylboronic acid
- SCHEMBL3852012
- DB-130870
- AB57860
- (3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-yl)boronic acid
- [3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-YL]boronic acid
-
- Inchi: 1S/C23H18BF3N2O2/c25-23(26,27)21-20(24(30)31)16-29(28-21)22(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-16,30-31H
- InChI Key: FDFWSXBWKPQRMJ-UHFFFAOYSA-N
- SMILES: FC(C1C(B(O)O)=CN(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N=1)(F)F
Computed Properties
- Exact Mass: 422.1413425Da
- Monoisotopic Mass: 422.1413425Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3Ų
[3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-YL]boronic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
474706-58-6 ([3-(Trifluoromethyl)-1-trityl-1H-pyrazol-4-YL]boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent